2-(6-Morpholin-4-YL-3-nitro-4-trifluoromethyl-pyridin-2-ylsulfanyl)-benzoic acid methyl ester
Overview
Description
The compound “2-(6-Morpholin-4-YL-3-nitro-4-trifluoromethyl-pyridin-2-ylsulfanyl)-benzoic acid methyl ester” is a chemical with the CAS number 1089330-43-7 . It is also known as "Benzoic acid, 2-[[6-(4-morpholinyl)-3-nitro-4-(trifluoromethyl)-2-pyridinyl]thio]-, methyl ester" .
Molecular Structure Analysis
The molecular formula of this compound is C18H16F3N3O5S, and it has a molecular weight of 443.4 .Scientific Research Applications
Nitric Oxide-Releasing Prodrugs
Water-soluble derivatives of acetylsalicylic acid (ASA), commonly known as aspirin, which include nitric oxide (NO)-releasing groups, have been synthesized and evaluated for their potential as ASA prodrugs. These derivatives demonstrate good water solubility and exhibit a controlled release of ASA, thereby inhibiting platelet aggregation. This innovative approach aims to harness the therapeutic benefits of ASA while minimizing its gastrointestinal side effects, suggesting potential applications in cardiovascular disease management (Rolando et al., 2013).
Transdermal Permeation Enhancers
The chemical structure is related to a series of alkyl esters and alkylamides of certain hexanoic acids substituted with tertiary amino groups. These compounds were synthesized and evaluated for their ability to enhance transdermal drug delivery. The research found specific esters with significant enhancement ratios, indicating potential applications as permeation enhancers in transdermal therapeutic systems (Farsa et al., 2010).
Glucosidase Inhibitors with Antioxidant Activity
Research into benzimidazole derivatives containing morpholine and methylpiperazine groups has shown that these compounds exhibit potent in vitro antioxidant activities and function as effective glucosidase inhibitors. Such characteristics suggest their potential use in the treatment of oxidative stress-related diseases and as adjunct therapies for diabetes management (Özil et al., 2018).
Prodrugs of Naproxen for Topical Delivery
Morpholinyl- and methylpiperazinylacyloxyalkyl esters of naproxen were synthesized and evaluated for their suitability as prodrugs for topical drug delivery. These novel esters demonstrated enhanced skin permeation compared to naproxen, suggesting their potential for developing more effective topical formulations of nonsteroidal anti-inflammatory drugs (Rautio et al., 2000).
Synthesis of Functionalized Tetrahydropyrimidin-2-thiones
The synthesis of functionalized tetrahydropyrimidin-2-thiones through a zinc chloride-promoted one-pot reaction showcases the utility of the compound in the creation of new chemical entities. These synthesized compounds have potential applications in medicinal chemistry, especially in the development of novel therapeutics with specific biological activities (Liu et al., 2014).
Properties
IUPAC Name |
methyl 2-[6-morpholin-4-yl-3-nitro-4-(trifluoromethyl)pyridin-2-yl]sulfanylbenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16F3N3O5S/c1-28-17(25)11-4-2-3-5-13(11)30-16-15(24(26)27)12(18(19,20)21)10-14(22-16)23-6-8-29-9-7-23/h2-5,10H,6-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDUKUMXAMFKPBL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1SC2=C(C(=CC(=N2)N3CCOCC3)C(F)(F)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16F3N3O5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.